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Compound of Interest

Compound Name: Gastrin | (1-14), human

Cat. No.: B612673

Technical Support Center: Gastrin | (1-14),
Human

This guide provides troubleshooting advice and answers to frequently asked questions
regarding the handling and solubility of Gastrin | (1-14), human. It is designed for researchers,
scientists, and drug development professionals to facilitate seamless experimental workflows.

Frequently Asked Questions (FAQSs)

Q1: Why is my lyophilized Gastrin | (1-14) peptide not dissolving in neutral water?

Gastrin | (1-14), human, has an amino acid sequence containing five consecutive glutamic
acid residues (Glu-Glu-Glu-Glu-Glu).[1][2] These residues make the peptide acidic. In a neutral
pH solution, the acidic side chains are not fully deprotonated, which can lead to intermolecular
hydrogen bonding and lower solubility.

Q2: What is the recommended solvent for reconstituting Gastrin | (1-14)?

For optimal solubility, it is recommended to dissolve the peptide in a slightly basic, sterile buffer.
A 1% aqueous ammonia solution is often effective.[3] Alternatively, adding a small amount of
ammonium hydroxide (NH24OH) to your aqueous buffer can also facilitate dissolution.[4] Always
start with a small test amount of the peptide before dissolving the entire sample.[5]

Q3: Can | use organic solvents like DMSO to dissolve the peptide?
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Yes, for very hydrophobic peptides or if aqueous solutions fail, a small amount of dimethyl
sulfoxide (DMSOQO) can be used to first solubilize the peptide.[4] Subsequently, this solution
should be slowly diluted with your aqueous buffer to the desired final concentration.[4][6] Note
that peptides containing Cys, Met, or Trp, like Gastrin | (1-14), are susceptible to oxidation, and
the use of DMSO should be approached with caution in sensitive applications.[5]

Q4: How should | prepare and store a stock solution?

After reconstituting the peptide in the appropriate solvent, it is crucial to aliquot the stock
solution into single-use volumes to avoid repeated freeze-thaw cycles, which can degrade the
peptide. Store the aliquots in a freezer at -20°C or, for long-term storage, at -80°C.[2][7][8] A
solution stored at -80°C should be used within a year.[7]

Q5: What are the key physical and chemical properties of Gastrin | (1-14), human?

The primary characteristics of the peptide are summarized in the table below. This information
Is critical for calculating molar concentrations and understanding its chemical nature.

Data Summary
Table 1: Physical and Chemical Properties of Gastrin |

(1-14), human

Property Value Reference
Molecular Formula C79H100N16027 [110719]
Molecular Weight ~1705.7 g/mol [11121171

Glp-Gly-Pro-Trp-Leu-Glu-Glu-

Amino Acid Sequence Glu-Glu-Glu-Ala-Tyr-Gly-Trp- [2]
OH

Appearance Lyophilized Powder [31[8]

Purity Typically 295% (HPLC) [2][8]

Storage (Lyophilized) -20°C or below [2][8]

Table 2: Solubility Data for Gastrin | (1-14), human
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Solvent Concentration Conditions Reference
1% Aqueous Sonication may be
) Up to 1 mg/mL )
Ammonia required
May require pH
Water 1.00-1.04 mg/mL )
adjustment
Conditions not
H20 Soluble -~ [10]
specified
100 mg/mL (54.95 Requires ultrasonic
DMSO [11](12]

mM)

treatment

Note: The high concentration in DMSO should be confirmed for your specific batch and

experimental needs. Always use newly opened, anhydrous DMSO for best results.

Troubleshooting Guide
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Problem

Possible Cause(s)

Recommended Solution(s)

Cloudy or Insoluble Solution

1. Incorrect solvent pH.2.
Peptide concentration is too

high.3. Insufficient mixing.

1. Reconstitute in a slightly
basic buffer (e.g., 1% ammonia
solution).[3]2. Try dissolving at
a lower concentration.3. Gently
vortex or sonicate the solution
briefly to aid dissolution.[5][11]

Precipitate Forms After Adding
to Buffer

1. The pH of the final buffer is
incompatible with peptide

solubility.2. "Salting out" effect
due to high salt concentration

in the buffer.

1. Ensure the final pH of the
experimental medium is
compatible with the dissolved
peptide.2. Dilute the stock
solution further before adding
to a high-salt buffer. Consider
dialysis to exchange buffers if

necessary.

Loss of Biological Activity

1. Peptide degradation due to
improper storage.2. Oxidation
of sensitive residues (Trp).3.

Multiple freeze-thaw cycles.

1. Store stock solutions in
single-use aliquots at -20°C or
-80°C.[7]2. Use oxygen-free
buffers for reconstitution and
experiments.[5]3. Avoid
repeated freezing and thawing

of the stock solution.

Experimental Protocols
Protocol 1: Reconstitution of Lyophilized Gastrin 1 (1-

14), human

This protocol outlines the recommended steps for solubilizing Gastrin | (1-14) to create a stock

solution.

Materials:

 Vial of lyophilized Gastrin | (1-14), human
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Sterile, high-purity water

10% Ammonium Hydroxide (NH4OH) solution or 1% Ammonia solution

Sterile polypropylene microcentrifuge tubes

Calibrated micropipettes

Methodology:

Equilibrate: Allow the vial of lyophilized peptide to warm to room temperature before opening
to prevent condensation.[5][13]

Centrifuge: Briefly centrifuge the vial (e.g., 10,000 x g for 1-2 minutes) to ensure all the
powder is collected at the bottom.[5][13]

Prepare Solvent: Prepare a slightly basic solvent. A common starting point is sterile water
with a small addition of 10% NH4OH to adjust the pH to be slightly basic, or use a pre-made
1% ammonia solution.[3][4]

Initial Solubilization: Using a sterile pipette tip, add the calculated volume of the basic solvent
to the vial to achieve the desired stock concentration (e.g., 1 mg/mL).

Mix Gently: Gently swirl or vortex the vial to mix. Avoid vigorous shaking, which can cause
aggregation or denaturation.[13]

Aid Dissolution (If Needed): If the peptide does not dissolve completely, a brief sonication
(e.g., 3 cycles of 10 seconds, chilling on ice in between) can be applied.[5][11] The solution
should be clear and free of particulates.

Aliquot and Store: Once fully dissolved, immediately aliquot the solution into sterile, single-
use polypropylene tubes. Store frozen at -20°C for short-term or -80°C for long-term storage.

[7]

Visualizations: Workflows and Signaling Pathways
Solubility Troubleshooting Workflow
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Start: Lyophilized :
Gastrin | (1-14) Contact Technical Support

1. Add sterile, high-purity H20

Is the solution clear?

2. Add small amount of
basic solution (e.g., 1% NHs)
and vortex/sonicate gently

Is the solution clear? Yes

3. Dissolve in minimal DMSO,
then slowly dilute with Yes
agueous buffer

Y y

Success: Peptide is dissolved.
Aliquot and store at -80°C.

Click to download full resolution via product page

Caption: A step-by-step workflow for dissolving Gastrin | (1-14).

Gastrin | Signaling Pathway for Gastric Acid Secretion
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Gastrin | (1-14)
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Caption: Direct and indirect signaling pathways of Gastrin I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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